Cas no 79944-56-2 (Idazoxan hydrochloride)

Idazoxan hydrochloride is a selective α₂-adrenoceptor antagonist with applications in neuroscience and pharmacological research. Its high affinity for α₂-adrenergic receptors makes it a valuable tool for studying receptor mechanisms and neurotransmitter regulation. The compound exhibits excellent specificity, minimizing off-target interactions, which ensures reliable experimental results. Idazoxan hydrochloride is commonly used in studies exploring depression, cognition, and autonomic function due to its ability to modulate noradrenergic pathways. It is supplied as a stable, high-purity hydrochloride salt, ensuring consistent performance in vitro and in vivo. Its well-characterized pharmacokinetic profile further supports its utility in preclinical and mechanistic research.

Idazoxan hydrochloride structure

Product Name:Idazoxan hydrochloride

CAS No:79944-56-2

MF:C₁₁H₁₃ClN₂O₂

MW:240.686121702194

CID:563414

PubChem ID:24278493

Update Time:2025-06-08

Idazoxan hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole,2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, hydrochloride (1:1)
- Idazoxan Hydrochloride
- Idazoxan (hydrochloride)
- Idazoxan hydrochloride,2-(1,4-Benzodioxan-2-yl)-2-imidazolinehydrochloride
- IdazoxanHCl
- Melanotan II
- (±)-2-[1,4-Benzodioxan-2-yl]-2-imidazoline hydrochloride
- RX 781094
- RX 781094 hydrochloride
- 1,4-Benzodioxin, 1H-imidazole deriv. (ZCI)
- 1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, monohydrochloride (9CI)
- (±)-Idazoxan monohydrochloride
- 2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)-4,5-dihydro-1H-imidazole hydrochloride
- RX 781094A
- 2-(2,3-dihydro-1,4-benzodioxin-3-yl)-4,5-dihydro-1H-imidazole;hydron;chloride
- 1H-IMIDAZOLE, 2-(2,3-DIHYDRO-1,4-BENZODIOXIN-2-YL)-4,5-DIHYDRO-, HYDROCHLORIDE (1:1)
- RX-781094
- MLS001148081
- EU-0100652
- SR-01000000206-7
- Idazoxan-d4Hydrochloride
- 2-(1,4-benzodioxan-2-yl)-2-imidazolinehydrochloride
- 15394QZS7A
- CHEMBL543467
- Q27251682
- SR-01000000206-4
- MLS000069708
- MFCD00069293
- RX-781094A
- NSC759867
- AKOS024458652
- (+/-)-Idazoxan Monohydrochloride
- CCG-214002
- SR-01000000206-6
- UNII-15394QZS7A
- SR-01000000206
- MYUBYOVCLMEAOH-UHFFFAOYSA-N
- DTXSID10920189
- 2-(1,4-BENZODIOXAN-2-YL)-2-IMIDAZOLINE HYDROCHLORIDE
- 79944-56-2 (HCl)
- DB-056395
- NCGC00261337-01
- HY-14561A
- Idazoxan HCl
- RX 781094 (hydrochloride)
- 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-1H-imidazole Hydrochloride
- 2-(2,3-dihydro-1,4-benzodioxin-3-yl)-4,5-dihydro-1H-imidazole;hydrochloride
- Pharmakon1600-01506073
- EX-A4279
- CS-0013117
- NCGC00094015-02
- 79944-56-2
- NCGC00094015-01
- 90755-83-2
- SCHEMBL707367
- 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-1H-imidazole Hydrochloride; (+/-)-Idazoxan Monohydrochloride; RX 781094; RX 781094A;
- Tox21_500652
- F82062
- 1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-,monohydrochloride
- HMS1570J14
- (+/-)-2-[1,4-Benzodioxan-2-yl]-2-imidazoline hydrochloride
- I 6138
- 1H-Imidazole, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-, monohydrochloride
- LP00652
- Idazoxan(hydrochloride)
- IDAZOXAN HYDROCHLORIDE [MI]
- SR-01000000206-2
- SMR000058458
- Opera_ID_847
- AS-0586
- Idazoxan hydrochloride
- MDL： MFCD00069293
- Inchi： 1S/C11H12N2O2.ClH/c1-2-4-9-8(3-1)14-7-10(15-9)11-12-5-6-13-11;/h1-4,10H,5-7H2,(H,12,13);1H
- InChI Key： MYUBYOVCLMEAOH-UHFFFAOYSA-N
- SMILES： Cl.N1CCNC=1C1COC2C(=CC=CC=2)O1

Computed Properties

Exact Mass: 240.06700
Monoisotopic Mass: 240.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.8A^2

Experimental Properties

Melting Point: 207-208°
Boiling Point: 397°C at 760 mmHg
Flash Point: 193.9°C
Solubility: H2O: 300 mg/mL
PSA: 42.85000
LogP: 1.39450

Idazoxan hydrochloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S7
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：(BD134308)
Safety Term：7
Risk Phrases：R22

Idazoxan hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-14561A-10mM*1mLinDMSO	Idazoxan hydrochloride	79944-56-2	98.21%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-14561A-5mg	Idazoxan hydrochloride	79944-56-2	99.32%	5mg	￥500	2024-04-17
MedChemExpress	HY-14561A-10mg	Idazoxan hydrochloride	79944-56-2	99.32%	10mg	￥800	2024-04-17
MedChemExpress	HY-14561A-25mg	Idazoxan hydrochloride	79944-56-2	99.32%	25mg	￥1500	2024-04-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0115-2 mg	Idazoxan hydrochloride	79944-56-2	99.84%	2mg	￥387.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I12010-10g	Idazoxan hydrochloride,2-(1,4-Benzodioxan-2-yl)-2-imidazolinehydrochloride	79944-56-2	97%	10g	¥29208.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I12010-100mg	Idazoxan hydrochloride,2-(1,4-Benzodioxan-2-yl)-2-imidazolinehydrochloride	79944-56-2	97%	100mg	￥978.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I12010-1g	Idazoxan hydrochloride,2-(1,4-Benzodioxan-2-yl)-2-imidazolinehydrochloride	79944-56-2	97%	1g	￥3248.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I12010-250mg	Idazoxan hydrochloride,2-(1,4-Benzodioxan-2-yl)-2-imidazolinehydrochloride	79944-56-2	97%	250mg	￥1628.0	2022-04-27
ChemScence	CS-0013117-5mg	Idazoxan hydrochloride	79944-56-2	98.21%	5mg	$55.0	2022-04-26

Idazoxan hydrochloride Production Method

Production Method 1

79944-55-1

79944-56-2

Reaction Conditions

Reference

2-[2-(1,4-Benzodioxanyl)]-2-imidazoline hydrochloride

Chapleo, Christopher B.; et al, Tetrahedron Letters, 1981, 22(48), 4839-42

Production Method 2

79944-55-1

79944-56-2

Reaction Conditions

Reference

Structure-activity relationships for 2-substituted imidazoles as α2-adrenoceptor antagonists

Caroon, Joan M.; et al, Journal of Medicinal Chemistry, 1982, 25(6), 666-70

Production Method 3

1008-92-0

79944-56-2

Reaction Conditions

Reference

Imidazoline derivative, its salts, pharmaceutical compositions and therapeutic use

, European Patent Organization, , ,

Production Method 4

1008-92-0

79944-56-2

Reaction Conditions

Reference

Decarboxylative Cyanation of Aliphatic Carboxylic Acids via Visible-Light Flavin Photocatalysis

Ramirez, Nieves P.; et al, Organic Letters, 2019, 21(5), 1368-1373

Production Method 5

1008-92-0

79944-56-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Diethyl ether
2.1 -

Reference

Structure-activity relationships for 2-substituted imidazoles as α2-adrenoceptor antagonists

Caroon, Joan M.; et al, Journal of Medicinal Chemistry, 1982, 25(6), 666-70

Production Method 6

920-37-6

79944-56-2

Reaction Conditions

1.1 -
2.1 Reagents: Hydrochloric acid
3.1 -

Reference

2-[2-(1,4-Benzodioxanyl)]-2-imidazoline hydrochloride

Chapleo, Christopher B.; et al, Tetrahedron Letters, 1981, 22(48), 4839-42

Production Method 7

1008-92-0

79944-57-3

79944-56-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 -

Reference

2-[2-(1,4-Benzodioxanyl)]-2-imidazoline hydrochloride

Chapleo, Christopher B.; et al, Tetrahedron Letters, 1981, 22(48), 4839-42

Production Method 8

3663-80-7

19158-51-1

79944-56-2

Reaction Conditions

1.1 Catalysts: Riboflavin, 2′,3′,4′,5′-tetraacetate Solvents: Acetonitrile ; 10 min, rt; 3 h, rt
1.2 Reagents: Triethylamine , Sodium hydroxide Solvents: Water ; 15 min, rt
1.3 Solvents: Ethyl acetate ; 15 min, rt
2.1 -

Reference

Decarboxylative Cyanation of Aliphatic Carboxylic Acids via Visible-Light Flavin Photocatalysis

Ramirez, Nieves P.; et al, Organic Letters, 2019, 21(5), 1368-1373